Cas no 171296-68-7 (1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]-
• CAS No: 171296-68-7
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 1353535
• Update Time: 2024-08-17

1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-[4-(1,1-dimethylethyl)phenoxy]-

• Inchi： 1S/C18H18O5/c1-18(2,3)12-5-7-13(8-6-12)23-15-10-11(16(19)20)4-9-14(15)17(21)22/h4-10H,1-3H3,(H,19,20)(H,21,22)
• InChI Key： TZRDXTUHPWAPTB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(C(O)=O)C=C1OC1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 314.11544

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 467.4±45.0 °C(Predicted)
• PSA: 83.83
• pka: 2.98±0.36(Predicted)